Cover of Genetic code expansion enables plant-directed control of bacterial activity
bioRxiv (2026).

Genetic code expansion enables plant-directed control of bacterial activity

Vivian Zhong, Michaela A. Jones, Avaniek Cabales, Alice Gevorgyan, René Inckemann, Anna A. Johnson, Sumudu S. Karunadasa, Amanda M. Forti, Shou-Ling Xu, Aditya M. Kunjapur, Jennifer A. N. Brophy

Publication year2026
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Source platformsbioRxiv
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The passage states that a Smolecule product or standard was used, obtained, or compared in the research workflow.

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Surfactin was quantified via high performance liquid chromatography with an Agilent 1100 Infinity model with a Zorbax Eclipse Plus-C18 column with a guard column installed. To isolate surfactin peaks, an isocratic method of acetonitrile with 1% trifluoroacetic acid was used and samples were compared to a commercial standard (Smolecule 24730-31-2). 50 μL of sample was injected and run for 10 minutes, and absorbance was analyzed at 205 nm. Quantification was accomplished by comparing peak areas of three major peaks in the commercial standard.
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Original Publication Abstract

Abstract Programmable control of microbial gene expression by plant hosts could enable a new generation of precision agricultural biotechnology. Here, using O -methyl-L-tyrosine (OMY) as a model compound, we establish non-canonical amino acids (ncAAs) as a tool for plant-based control of associated microbial activity. We use genetic code expansion to engineer OMY-dependent control of protein synthesis in the soil bacterium Bacillus subtilis. Then, we engineer agronomically diverse plants, including Arabidopsis, tomato and poplar, to biosynthesize OMY. We show that plant-derived OMY can stimulate gene expression in both model and wild soil bacteria while also demonstrating that inducible and tissue-specific expression of a single biosynthetic enzyme by the plant enables on-demand control over microbial activity. This work establishes ncAAs as a tool for programming plant-microbe partnerships.
Citation evidence for Genetic code expansion enables plant-directed control of bacterial activity